Cas no 2171617-84-6 (tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

• Product Name: tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• CAS No: 2171617-84-6
• MF: C₁₅H₂₅N₅O₃
• MW: 323.390702962875
• CID: 5565606
• PubChem ID: 165593534
• Update Time: 2025-06-13

tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1640889
• tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate
• 2171617-84-6
• tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

• Inchi： 1S/C15H25N5O3/c1-14(2,3)23-13(21)20-7-5-15(9-20)11(16-6-8-22-15)12-17-10-19(4)18-12/h10-11,16H,5-9H2,1-4H3
• InChI Key： USWWLKBKQCCXDH-UHFFFAOYSA-N
• SMILES： O1CCNC(C2N=CN(C)N=2)C21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 323.19573968g/mol
• Monoisotopic Mass: 323.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.5Ų

Additional information on tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Introduction to tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2171617-84-6)

tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2171617-84-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their structural rigidity and diverse biological activities.

The core structure of this compound is a spirocyclic framework featuring a 6-oxa-2,9-diazaspiro[4.5]decane moiety, which is functionalized with a 10-(1-methyl-1H-1,2,4-triazol-3-yl) substituent and a tert-butyl ester group at the carboxylic acid position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an intriguing candidate for various research applications.

Synthesis and Structural Characterization: The synthesis of tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate typically involves multi-step procedures that include the formation of the spirocyclic core and subsequent functionalization with the triazole and tert-butyl ester groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its use in both academic and industrial settings.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure of this compound. High-resolution NMR spectra provide detailed information about the connectivity and chemical environment of the atoms within the molecule, while MS data help in verifying the molecular weight and purity.

Biological Activity and Therapeutic Potential: One of the key areas of interest for tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate is its potential as a therapeutic agent. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways.

In particular, research has focused on its interactions with G protein-coupled receptors (GPCRs), which are important targets for drug discovery due to their involvement in numerous physiological processes. The triazole moiety in this compound is known to enhance binding affinity and selectivity for specific GPCRs, making it a promising lead for developing novel therapeutics.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating conditions such as neurological disorders and inflammatory diseases. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles.

Mechanism of Action: The mechanism by which tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate exerts its biological effects is an active area of investigation. Current evidence suggests that it modulates signaling pathways involved in cell proliferation and inflammation through its interactions with specific receptors or enzymes.

Molecular docking studies have provided insights into how the triazole substituent interacts with key residues in target proteins, leading to conformational changes that affect their function. These findings are crucial for optimizing the compound's structure to enhance its therapeutic potential while minimizing side effects.

Future Directions: The ongoing research on tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate holds great promise for advancing our understanding of its biological activities and developing new treatments for various diseases. Future studies will likely focus on refining its chemical structure to improve potency and selectivity.

In addition to its therapeutic applications, this compound may also serve as a valuable tool for probing biological processes at the molecular level. Its unique structural features make it an excellent candidate for use in biochemical assays and as a scaffold for designing new molecules with tailored properties.

Safety Considerations: While preliminary studies suggest that tert-butyl 10-(1-methyl-1H-1,2,4-triazol-3-y)-6-ozaa-spiro[4.5]decane-carboxylic acid tert-butylester is generally safe at therapeutic doses, ongoing safety assessments are essential to ensure its long-term use in clinical settings. Researchers are closely monitoring any potential adverse effects and working to develop strategies to mitigate them if necessary.

In conclusion, tert-butyl 10-(1-methyl-HH-H,-,-triazo--y)--oxaa-spiro[-.]decanecarboxylic acid tert-butylester (CAS No. 2171617-) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting candidate for further investigation and development as a therapeutic agent.